Cas no 4961-03-9 (5-hydroxybenzene-1,2,4-tricarboxylic acid)

5-hydroxybenzene-1,2,4-tricarboxylic acid structure
4961-03-9 structure
Product Name:5-hydroxybenzene-1,2,4-tricarboxylic acid
CAS No:4961-03-9
MF:C9H6O7
MW:226.139743328094
CID:932537
PubChem ID:2801765
Update Time:2025-04-19

5-hydroxybenzene-1,2,4-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxybenzene-1,2,4-tricarboxylic acid
    • 2,4,5-Phenoltricarboxylic acid
    • 5-hydroxy-1,2,4-benzenetricarboxylic acid
    • 5-hydroxy-benzene-1,2,4-tricarboxylic acid
    • 5-Hydroxy-benzol-1,2,4-tricarbonsaeure
    • 5-hydroxytrimellitic acid
    • 5-Oxy-trimellitsaeure
    • hydroxytrimellitic acid
    • DTXSID10384323
    • MFCD00179131
    • BOPPPUCSDSHZEZ-UHFFFAOYSA-N
    • SCHEMBL3387451
    • 4961-03-9
    • DB-026347
    • 5-hydroxy-1,2,4-benzene-tricarboxylic acid
    • 4-Hydroxy-benzene-1,2,5-tricarboxylic acid
    • Inchi: 1S/C9H6O7/c10-6-2-4(8(13)14)3(7(11)12)1-5(6)9(15)16/h1-2,10H,(H,11,12)(H,13,14)(H,15,16)
    • InChI Key: BOPPPUCSDSHZEZ-UHFFFAOYSA-N
    • SMILES: OC1=CC(C(=O)O)=C(C(=O)O)C=C1C(=O)O

Computed Properties

  • Exact Mass: 226.01100
  • Monoisotopic Mass: 226.01135253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 132.13000
  • LogP: 0.48680
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